![molecular formula C15H23N5 B5620289 4-isopropyl-N-methyl-N-[3-(1-methyl-1H-imidazol-2-yl)propyl]pyrimidin-2-amine](/img/structure/B5620289.png)
4-isopropyl-N-methyl-N-[3-(1-methyl-1H-imidazol-2-yl)propyl]pyrimidin-2-amine
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Overview
Description
Synthesis Analysis
The synthesis of related imidazo[1,2-c]pyrimidines and imidazo[1,2-a]pyrimidines has been extensively studied. For instance, a one-pot synthesis method for imidazo[1,2-c]pyrimido[5,4-e]pyrimidinones and related compounds from cyclic ketene aminals through tandem addition-cyclization reactions has been reported, demonstrating the potential to generate complex structures efficiently (Ram et al., 2002). Similarly, the Cu-catalyzed synthesis of 3-formyl imidazo[1,2-a]pyridines and imidazo[1,2-a]pyrimidines using ethyl tertiary amines as carbon sources showcases a novel approach to constructing such frameworks (Rao et al., 2017).
Molecular Structure Analysis
The molecular structure of compounds within this class, such as imidazo[1,2-c]pyrimidinones, is characterized by a network of inter- and intramolecular interactions. These interactions are crucial for the stability and packing of molecules in the crystalline state, as confirmed by single-crystal X-ray diffraction analysis (Ram et al., 2002).
Chemical Reactions and Properties
The chemical behavior of imidazo[1,2-a]pyrimidines and related compounds involves a variety of reactions, including tandem addition-cyclization reactions, Cu-catalyzed aerobic oxidative conditions, and others that lead to a broad substrate scope and functional group tolerance (Ram et al., 2002); (Rao et al., 2017).
Physical Properties Analysis
The physical properties of these compounds, such as solubility, melting points, and crystalline structure, are influenced by their molecular interactions. The crystalline packing and stability analyses through X-ray diffraction offer insights into these properties (Ram et al., 2002).
Chemical Properties Analysis
The chemical properties, including reactivity, stability, and functional group compatibility, are pivotal for understanding the applications and synthesis of these compounds. The utilization of tandem addition-cyclization reactions and Cu-catalyzed oxidative conditions exemplifies the chemical versatility and potential transformations of these molecular frameworks (Ram et al., 2002); (Rao et al., 2017).
properties
IUPAC Name |
N-methyl-N-[3-(1-methylimidazol-2-yl)propyl]-4-propan-2-ylpyrimidin-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23N5/c1-12(2)13-7-8-17-15(18-13)20(4)10-5-6-14-16-9-11-19(14)3/h7-9,11-12H,5-6,10H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KJRCJVXDYSYWEB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=NC(=NC=C1)N(C)CCCC2=NC=CN2C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23N5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.38 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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